Cas no 1217501-12-6 (2-Bromo-4-fluorophenylboronic acid)

2-Bromo-4-fluorophenylboronic acid structure
1217501-12-6 structure
Product Name:2-Bromo-4-fluorophenylboronic acid
CAS No:1217501-12-6
MF:C6H5BBrFO2
MW:218.816104650497
MDL:MFCD13195647
CID:856253
PubChem ID:53216314
Update Time:2025-04-19

2-Bromo-4-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Bromo-4-fluorophenyl)boronic acid
    • 2-Bromo-4-fluorophenylboronic acid
    • 1217501-12-6
    • (2-Bromo-4-fluorophenyl)boronicacid
    • CS-0137640
    • SY225405
    • AKOS015835283
    • Boronic acid, B-(2-bromo-4-fluorophenyl)-
    • BHXVZYJULSWULU-UHFFFAOYSA-N
    • D71630
    • DB-361919
    • MFCD13195647
    • DTXSID70681562
    • SCHEMBL15010864
    • MDL: MFCD13195647
    • Inchi: 1S/C6H5BBrFO2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3,10-11H
    • InChI Key: BHXVZYJULSWULU-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1B(O)O)F

Computed Properties

  • Exact Mass: 217.95500
  • Monoisotopic Mass: 217.95500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 0.26800

2-Bromo-4-fluorophenylboronic acid Pricemore >>

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